Cas no 61514-52-1 (1H-Pyrazole, 4-(chloroethynyl)-1,3-dimethyl-)

• Product Name: 1H-Pyrazole, 4-(chloroethynyl)-1,3-dimethyl-
• CAS No: 61514-52-1
• MF: C₇H₇ClN₂
• MW: 154.596880197525
• CID: 476676
• PubChem ID: 12298385
• Update Time: 2025-04-19

1H-Pyrazole, 4-(chloroethynyl)-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-(chloroethynyl)-1,3-dimethyl-
• 4-(2-chloroethynyl)-1,3-dimethylpyrazole
• 61514-52-1
• DTXSID30486010

• Inchi： 1S/C7H7ClN2/c1-6-7(3-4-8)5-10(2)9-6/h5H,1-2H3
• InChI Key： BBBWQMDOUYEPBK-UHFFFAOYSA-N
• SMILES： ClC#CC1=CN(C)N=C1C

Computed Properties

• Exact Mass: 154.02991
• Monoisotopic Mass: 154.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82